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Compound of Interest

Compound Name: Azinphos-methyl

Cat. No.: B128773 Get Quote

Azinphos-methyl is a highly hazardous organophosphate insecticide requiring strict disposal

protocols to ensure the safety of laboratory personnel and prevent environmental

contamination. This guide provides essential, step-by-step procedures for the proper

management and disposal of Azinphos-methyl waste in a research and development setting.

Adherence to these guidelines is critical due to its acute toxicity and detrimental effects on

aquatic ecosystems.

Immediate Safety and Hazard Information
Azinphos-methyl is classified as a highly hazardous substance. It is fatal if swallowed,

inhaled, or absorbed through the skin[1][2][3]. It is also a skin sensitizer and very toxic to

aquatic life with long-lasting effects[2][3][4][5]. Before handling, it is imperative to be familiar

with the specific safety data sheet (SDS) for the product in use.

Hazard Identification and Classification:
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Hazard Classification Description Source

Acute Toxicity (Oral) Fatal if swallowed. [1][2]

Acute Toxicity (Dermal)
Toxic or fatal in contact with

skin.
[1][2]

Acute Toxicity (Inhalation) Fatal if inhaled. [1][2]

Skin Sensitization
May cause an allergic skin

reaction.
[2][5]

Aquatic Toxicity (Acute &

Chronic)

Very toxic to aquatic life with

long-lasting effects.
[2][3][4][5]

UN Number
2811 (for toxic solids) or 3018

(for liquids).
[3][4]

Step-by-Step Disposal Procedures
The disposal of Azinphos-methyl and its containers must be managed as hazardous waste.

This should be done through a licensed waste disposal contractor[4]. Under no circumstances

should Azinphos-methyl or its containers be disposed of in standard laboratory trash or

drains.

1. Personal Protective Equipment (PPE): Before beginning any disposal-related activities,

ensure all personnel are wearing appropriate PPE:

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection[1][2]. A

particulate filter device (EN 143) may be appropriate for solid forms[1].

Gloves: Wear protective gloves[1][2].

Eye/Face Protection: Use eye and face protection[1].

Protective Clothing: Wear protective clothing to prevent skin contact[1][2][6].

2. Waste Segregation and Collection:
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Original Containers: Whenever possible, leave Azinphos-methyl waste in its original

container[3]. Do not mix with other waste[3].

Labeling: Ensure all waste containers are clearly and accurately labeled as "Hazardous

Waste - Azinphos-methyl" and include appropriate hazard symbols.

Storage: Store waste containers in a locked, well-ventilated, and designated hazardous

waste accumulation area[2][3]. Keep containers tightly closed[1][2][3].

3. Empty Container Disposal:

Triple Rinsing: Empty containers must be triple or pressure rinsed before disposal[4].

Rinsate Collection: The rinsate from cleaning containers is also hazardous and must be

collected and disposed of as Azinphos-methyl waste. Add rinsings to a spray tank if

applicable, or collect for disposal[4].

Puncturing: After rinsing, puncture or crush the container to prevent reuse and dispose of it

as hazardous waste[4][5].

4. Spill Management and Cleanup: In the event of a spill, immediate action is required to

contain and clean up the material safely.

Evacuate: Isolate the spill area and keep unnecessary personnel away[4][6].

Ventilate: Ensure the area is well-ventilated[1].

Containment: Prevent the spilled material from entering drains, sewers, or waterways[1][4]

[5]. Use absorbent materials like sand, earth, or clay to contain the spill[4].

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a properly labeled, sealable drum for hazardous waste disposal[4][5].

Decontamination: Clean the spill area with a damp cloth, and also place the cloth in the

disposal drum[4].

5. Final Disposal:
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Licensed Contractor: Arrange for a licensed hazardous waste disposal contractor to collect

and transport the Azinphos-methyl waste.

Approved Facilities: The waste must be taken to an approved landfill or an industrial

combustion plant for final disposal[1][4].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Azinphos-methyl waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Azinphos-methyl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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